N-allyl-3-(4-fluorophenoxy)propane-1-sulfonamide

• IUPAC Name: 3-(4-fluorophenoxy)-N-prop-2-enylpropane-1-sulfonamide
• InChI: InChI=1S/C12H16FNO3S/c1-2-8-14-18(15,16)10-3-9-17-12-6-4-11(13)5-7-12/h2,4-7,14H,1,3,8-10H2
• InChI Key: XFQHSEZQTCMBJZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNS(=O)(=O)CCCOC1=CC=C(C=C1)F
• Molecular Formula: C12H16FNO3S
• Molecular Weight: 273.33 g/mol
• CAS No.: 953157-17-0

Description

N-allyl-3-(4-fluorophenoxy)propane-1-sulfonamide is a useful research compound. Its molecular formula is C12H16FNO3S and its molecular weight is 273.32. The purity is usually 95%.
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Scientific Research Applications

• Fuel Cell Applications :

  • Comb-shaped poly(arylene ether sulfone)s, synthesized using sulfonated 4-fluorobenzophenone, have shown good properties as polyelectrolyte membrane materials for fuel cells. These polymers exhibit high proton conductivity, which is crucial for fuel cell efficiency (Kim, Robertson, & Guiver, 2008).
  • Sulfonated block copolymers containing fluorenyl groups, synthesized with bis(4-fluorophenyl)sulfone, were found to be promising for fuel-cell applications due to their high proton conductivity and mechanical properties (Bae, Miyatake, & Watanabe, 2009).

• Polymer Chemistry and Material Science :

  • The synthesis of zwitterionic polymers involving sulfonic acid groups, like 3-((3-methacrylamidopropyl)dimethylammonio)propane-1-sulfonate, has been studied for their solubility in water and aqueous salt solutions. These polymers display thermoresponsive behavior, which is valuable in various industrial applications (Hildebrand, Laschewsky, & Wischerhoff, 2016).

• Organic Synthesis and Catalysis :

  • Chiral sulfoxides have been used as effective neutral coordinate-organocatalysts in the allylation of N-acylhydrazones, achieving high diastereo- and enantioselectivity. This is significant in the synthesis of complex organic molecules (Kobayashi, Ogawa, Konishi, & Sugiura, 2003).

• Environmental Science :

  • Studies on the biodegradation of bisphenol compounds in seawater have shown that bisphenol F and bisphenol S, structurally similar to bis(4-hydroxyphenyl)propane (bisphenol A), demonstrate varying degrees of biodegradability. This research is critical for understanding the environmental impact of these compounds (Danzl, Sei, Soda, Ike, & Fujita, 2009).

• Surface Chemistry and Material Coatings :

  • Sulfonation of polyethylene surfaces using 1,3-propane sultone has been studied to understand surface characterization and its implications on platelet adhesion. This research is relevant for biomedical applications, particularly in developing blood-compatible materials (Lin, Ko, Ko, & Cooper, 1994).

Mechanism of Action

Target of Action

Sulfonamides are a class of synthetic antimicrobial drugs that are pharmacologically used as broad spectrum for the treatment of human and animal bacterial infections . They are organo-sulphur compounds containing the -SO2NH2 and/or -SO2NH- group .

Mode of Action

Sulfonamides exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-tetrahydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .

Biochemical Pathways

Sulfonamides act through the blockage of folic acid synthesis . They can also be modified, degraded, or used as nutrients by some bacteria .

Result of Action

The overall incidence of adverse drug reactions to sulfonamide allergy is approximately 3–8%, close to that seen for penicillin . When used in large doses, sulfonamide drugs may cause a strong allergic reaction with two of the most serious being Stevens–Johnson syndrome and toxic epidermal necrolysis .